Cas no 2460756-39-0 (ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride)

• Product Name: ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride
• CAS No: 2460756-39-0
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• MDL: MFCD32703125
• CID: 5415825
• PubChem ID: 154853002
• Update Time: 2025-05-20

ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2460756-39-0
• Ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate;hydrochloride
• Z4525934440
• EN300-26983765
• ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride
• 5-Pyrimidinecarboxylic acid, 2-(1-aminocyclobutyl)-, ethyl ester, hydrochloride (1:1)

• MDL： MFCD32703125
• Inchi： 1S/C11H15N3O2.ClH/c1-2-16-9(15)8-6-13-10(14-7-8)11(12)4-3-5-11;/h6-7H,2-5,12H2,1H3;1H
• InChI Key： YIDHHCYDUBRQNY-UHFFFAOYSA-N
• SMILES： C1(C2(N)CCC2)=NC=C(C(OCC)=O)C=N1.[H]Cl

Computed Properties

• Exact Mass: 257.0931045g/mol
• Monoisotopic Mass: 257.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride

Introduction to Ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate Hydrochloride (CAS No. 2460756-39-0)

Ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride (CAS No. 2460756-39-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its cyclobutyl and pyrimidine moieties, represents a promising scaffold for the development of novel therapeutic agents.

The structural integrity of ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride makes it an intriguing candidate for further investigation in medicinal chemistry. The presence of both an amino group and a carboxylate moiety provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility is particularly valuable in the pursuit of new drugs targeting various diseases.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in drug discovery. Pyrimidine derivatives, in particular, have been extensively studied due to their biological relevance and diverse pharmacological activities. Ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride stands out as a compound with a well-defined structure that could serve as a basis for developing innovative therapeutic strategies.

The cyclobutyl group in ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride contributes to the compound's steric and electronic properties, which are crucial for its interaction with biological targets. This structural feature has been exploited in various drug design approaches, leading to compounds with enhanced binding affinity and selectivity. The combination of the cyclobutyl and pyrimidine moieties creates a unique pharmacophore that could be leveraged for the development of new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of understanding the molecular interactions between drug candidates and their targets. Computational methods, such as molecular docking and simulations, have been instrumental in elucidating these interactions at an atomic level. Ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride, with its well-characterized structure, offers an excellent opportunity to apply these computational techniques. Such studies can provide valuable insights into the binding mechanisms and help optimize the compound's pharmacological properties.

The synthesis of ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, making it possible to conduct further biological evaluations with confidence. The synthetic route also highlights the compound's potential as a building block for more complex molecules, facilitating the development of novel drug candidates.

In conclusion, ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride (CAS No. 2460756-39-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive scaffold for developing new therapeutic agents. Ongoing research efforts are focused on exploring its pharmacological properties and optimizing its structure for enhanced biological activity. As our understanding of drug design continues to evolve, compounds like ethyl 2-(1-aminocyclobutyl)pyrimidine-5-carboxylate hydrochloride are poised to play a crucial role in shaping the future of medicine.